Cas no 1425865-56-0 (2-chloro-1-(oxan-3-yl)ethan-1-one)

• Product Name: 2-chloro-1-(oxan-3-yl)ethan-1-one
• CAS No: 1425865-56-0
• MF: C₇H₁₁ClO₂
• MW: 162.614041566849
• CID: 5851763
• PubChem ID: 80146308
• Update Time: 2025-05-26

2-chloro-1-(oxan-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-(tetrahydro-2H-pyran-3-yl)-
• 2-chloro-1-(oxan-3-yl)ethan-1-one
• SCHEMBL22235688
• 2-Chloro-1-(tetrahydro-2H-pyran-3-yl)ethan-1-one
• 1425865-56-0
• EN300-1981878
• AKOS018707868

• Inchi： 1S/C7H11ClO2/c8-4-7(9)6-2-1-3-10-5-6/h6H,1-5H2
• InChI Key： XBUVXQBDPWYVDV-UHFFFAOYSA-N
• SMILES： C(=O)(C1CCCOC1)CCl

Computed Properties

• Exact Mass: 162.0447573g/mol
• Monoisotopic Mass: 162.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.160±0.06 g/cm3(Predicted)
• Boiling Point: 243.5±30.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-chloro-1-(oxan-3-yl)ethan-1-one

Professional Introduction to 2-chloro-1-(oxan-3-yl)ethan-1-one (CAS No. 1425865-56-0)

2-chloro-1-(oxan-3-yl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1425865-56-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of ketones and features a unique structural motif that makes it valuable for various synthetic applications. The presence of both a chloro substituent and an oxane ring provides a rich framework for further chemical modifications, making it a versatile intermediate in the synthesis of more complex molecules.

The structural characteristics of 2-chloro-1-(oxan-3-yl)ethan-1-one include a chlorinated ketone group attached to an ethyl chain that is further substituted with an oxane ring. This configuration allows for multiple reaction pathways, including nucleophilic substitution, condensation reactions, and metal-catalyzed cross-coupling reactions. These properties have made it a subject of interest in both academic research and industrial applications.

In recent years, there has been growing interest in the development of novel heterocyclic compounds due to their wide range of biological activities. The oxane ring, a three-membered oxygen-containing heterocycle, is particularly notable for its ability to enhance the bioavailability and metabolic stability of drug candidates. The incorporation of this motif into pharmaceutical molecules has led to the discovery of several promising therapeutic agents.

The synthesis of 2-chloro-1-(oxan-3-yl)ethan-1-one typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the chlorination of an appropriate ketone intermediate followed by ring closure using an epoxide precursor. The precise control over reaction conditions is crucial to achieving high yields and purity, which are essential for subsequent applications.

Recent advancements in catalytic methods have further refined the synthesis of this compound. Transition metal catalysts, such as palladium and copper complexes, have been employed to facilitate selective functionalization at specific positions within the molecule. These catalytic systems not only improve efficiency but also reduce waste, aligning with the principles of green chemistry.

The utility of 2-chloro-1-(oxan-3-yl)ethan-1-one extends beyond its role as a synthetic intermediate. It has been explored as a key building block in the development of novel agrochemicals and materials science applications. The ability to introduce diverse functional groups onto its core structure allows for the creation of polymers with tailored properties, such as enhanced durability or biodegradability.

In the realm of medicinal chemistry, derivatives of this compound have shown promise as inhibitors of various enzymatic targets. For instance, modifications to the oxane ring have been investigated for their potential to disrupt protein-protein interactions relevant to inflammatory diseases. Additionally, the chloro substituent offers opportunities for further derivatization through transition-metal-catalyzed reactions, enabling access to complex molecular architectures.

The growing body of research on heterocyclic compounds underscores their importance in modern drug discovery. Computational modeling techniques have played a pivotal role in predicting the biological activity of these molecules before they are synthesized in the laboratory. This approach has significantly reduced the time and cost associated with developing new therapeutic agents.

The safety and handling of 2-chloro-1-(oxan-3-yl)ethan-1-one are critical considerations in its application. While it is not classified as a hazardous material under standard regulatory frameworks, proper precautions must be taken to ensure safe handling practices are followed. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure.

The future prospects for this compound remain promising as new synthetic methodologies continue to emerge. Innovations in flow chemistry and continuous manufacturing processes offer exciting possibilities for scaling up production while maintaining high levels of purity and efficiency. These advancements are likely to expand its utility across multiple industries.

In conclusion, 2-chloro-1-(oxan-3-yl)ethan-1-one (CAS No. 1425865-56-0) represents a valuable asset in synthetic chemistry with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it an attractive candidate for further research and development. As our understanding of organic transformations continues to evolve, so too will the ways in which this compound contributes to scientific progress.